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Compound of Interest

Compound Name: Aminoacetamidine dihydrochloride

Cat. No.: B2979834 Get Quote

Technical Guide: Aminoacetamidine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of aminoacetamidine
dihydrochloride, a valuable building block in synthetic chemistry and drug discovery. This

document details its chemical properties, a robust experimental protocol for its synthesis, and a

visualization of the synthetic pathway.

Core Data Presentation
Aminoacetamidine, also known as 2-aminoethanimidamide or glycinamidine, is a small,

reactive molecule. The dihydrochloride salt is a common and stable form for laboratory use.
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Property Data

Chemical Name 2-Aminoethanimidamide dihydrochloride

Synonyms
Aminoacetamidine dihydrochloride,

Glycinamidine dihydrochloride

CAS Number 82102-87-2

Molecular Formula C₂H₉Cl₂N₃

Molecular Weight 146.02 g/mol

Experimental Protocol: Synthesis via Pinner
Reaction
The synthesis of aminoacetamidine dihydrochloride can be effectively achieved through the

Pinner reaction. This classic method involves the acid-catalyzed reaction of a nitrile with an

alcohol to form an imino ester salt (a Pinner salt), which is then converted to the corresponding

amidine.

Materials:

Aminoacetonitrile hydrochloride

Anhydrous ethanol

Dry hydrogen chloride gas

Anhydrous diethyl ether

Ammonia (gas or solution in anhydrous ethanol)

Reaction vessel equipped with a gas inlet, stirrer, and drying tube

Ice bath

Methodology:
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Preparation of the Pinner Salt:

Suspend aminoacetonitrile hydrochloride in anhydrous ethanol in the reaction vessel.

Cool the suspension in an ice bath.

Bubble dry hydrogen chloride gas through the stirred suspension. The reaction is

exothermic, so maintain the temperature below 10°C.

Continue the addition of HCl until the starting material has completely dissolved and the

solution is saturated.

Seal the vessel and allow it to stand at a low temperature (e.g., 4°C) for 24-48 hours. The

imino ester hydrochloride (Pinner salt) will precipitate as a crystalline solid.

Collect the precipitate by filtration under anhydrous conditions and wash with cold,

anhydrous diethyl ether.

Conversion to Aminoacetamidine Dihydrochloride:

Suspend the isolated Pinner salt in anhydrous ethanol.

Cool the mixture in an ice bath.

Introduce ammonia gas into the suspension with stirring, or add a saturated solution of

ammonia in anhydrous ethanol.

Continue the addition of ammonia until the reaction is complete, which can be monitored

by the dissolution of the Pinner salt and the precipitation of ammonium chloride.

Filter the reaction mixture to remove the ammonium chloride precipitate.

The filtrate contains the aminoacetamidine free base. To obtain the dihydrochloride salt,

carefully bubble dry hydrogen chloride gas through the filtrate until precipitation is

complete.

Collect the precipitated aminoacetamidine dihydrochloride by filtration, wash with

anhydrous diethyl ether, and dry under vacuum.
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Synthesis Workflow Visualization
The following diagram illustrates the key steps in the synthesis of aminoacetamidine
dihydrochloride using the Pinner reaction.
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Caption: Synthetic pathway for aminoacetamidine dihydrochloride.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2979834?utm_src=pdf-body
https://www.benchchem.com/product/b2979834?utm_src=pdf-body
https://www.benchchem.com/product/b2979834?utm_src=pdf-body-img
https://www.benchchem.com/product/b2979834?utm_src=pdf-body
https://www.benchchem.com/product/b2979834#aminoacetamidine-dihydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b2979834#aminoacetamidine-dihydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b2979834#aminoacetamidine-dihydrochloride-molecular-weight-and-formula
https://www.benchchem.com/product/b2979834#aminoacetamidine-dihydrochloride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2979834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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